Cas no 1806301-78-9 (3,5-Bis(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3,5-Bis(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806301-78-9
• MF: C₉H₄F₆N₂
• MW: 254.131882667542
• CID: 4908549
• Update Time: 2025-05-22

3,5-Bis(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H4F6N2/c10-8(11,12)5-3-6(9(13,14)15)7(1-2-16)17-4-5/h3-4H,1H2
• InChI Key： DGKXCHZEDHNVLT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=CN=C1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 312
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Bis(trifluoromethyl)pyridine-2-acetonitrile

3,5-Bis(trifluoromethyl)pyridine-2-acetonitrile: A Comprehensive Overview

The compound 3,5-Bis(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806301-78-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with two trifluoromethyl groups at the 3 and 5 positions and an acetonitrile group at the 2 position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in advanced chemical synthesis and material engineering.

Recent studies have highlighted the importance of trifluoromethyl groups in modulating the electronic properties of aromatic compounds. In the case of 3,5-Bis(trifluoromethyl)pyridine-2-acetonitrile, the trifluoromethyl groups act as strong electron-withdrawing groups, significantly influencing the reactivity and stability of the molecule. This makes it an ideal candidate for applications in electrophilic aromatic substitution reactions and as a building block in the synthesis of advanced materials such as organic light-emitting diodes (OLEDs) and high-performance polymers.

The acetonitrile group at the 2 position of the pyridine ring further enhances the compound's versatility. Acetonitrile groups are known for their ability to participate in hydrogen bonding and other non-covalent interactions, which can be exploited in designing functional materials with tailored properties. Recent research has demonstrated that 3,5-Bis(trifluoromethyl)pyridine-2-acetonitrile can serve as a precursor for synthesizing highly conductive polymers and metal-organic frameworks (MOFs), which have applications in energy storage and catalysis.

One of the most promising areas of application for this compound is in the field of medicinal chemistry. The unique combination of electron-withdrawing groups and hydrogen-bonding capabilities makes it an attractive candidate for drug design. Recent studies have shown that derivatives of 3,5-Bis(trifluoromethyl)pyridine-2-acetonitrile exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. This highlights its potential as a lead compound for developing novel therapeutic agents.

In addition to its medicinal applications, 3,5-Bis(trifluoromethyl)pyridine-2-acetonitrile has also found use in agrochemicals. Its ability to modulate plant growth hormones has led to its exploration as a potential herbicide or plant growth regulator. Recent field trials have shown promising results in terms of selectivity and efficacy, suggesting that this compound could play a significant role in sustainable agriculture.

The synthesis of 3,5-Bis(trifluoromethyl)pyridine-2-acetonitrile involves a multi-step process that typically begins with the preparation of intermediates such as 3-trifluoromethylpyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation. These developments underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for high-performance materials.

In conclusion, 3,5-Bis(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806301-78-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features make it an invaluable tool in chemical synthesis, materials science, and drug discovery. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing modern technology and addressing global challenges such as energy sustainability and human health.